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Compound of Interest

Compound Name: N-Cyclohexylacetoacetamide

Cat. No.: B074488 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling N-Cyclohexylacetoacetamide, including detailed operational and

disposal plans. By adhering to these procedural steps, you can minimize risks and ensure the

integrity of your research.

While a specific Safety Data Sheet (SDS) for N-Cyclohexylacetoacetamide (CAS 1132-42-9)

is not readily available, data for the closely related compound N-Cyclohexylacetamide (CAS

1124-53-4) provides critical safety guidance. The structural similarity between these

compounds suggests that their hazard profiles and the necessary safety precautions are

comparable.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the data for N-Cyclohexylacetamide, the primary hazards include skin irritation,

serious eye irritation, and potential respiratory irritation.[1] Therefore, a comprehensive PPE

strategy is crucial.
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Hazard GHS Classification Recommended PPE

Skin Contact Skin Irritation (Category 2)[1]

Gloves: Chemical-resistant

gloves (e.g., nitrile, neoprene).

Protective Clothing: Lab coat,

long pants, and closed-toe

shoes.

Eye Contact
Serious Eye Irritation

(Category 2A)[1]

Eye Protection: Safety glasses

with side shields or chemical

safety goggles. Face

Protection: Use a face shield in

addition to goggles when there

is a risk of splashing.

Inhalation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system[1]

Respiratory Protection: Use in

a well-ventilated area or under

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is essential to prevent exposure and maintain

the chemical's stability.

Handling Protocol:
Engineering Controls: Always handle N-Cyclohexylacetoacetamide in a well-ventilated

area.[1] A certified chemical fume hood is the preferred engineering control.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before eating, drinking, or smoking.[1]

Avoid Contact: Take measures to avoid direct contact with skin and eyes.[1] Do not breathe

dust, fumes, gas, mist, vapors, or spray.[1]
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Clothing: Immediately remove any clothing that becomes contaminated.[1]

Storage Protocol:
Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[1][2]

Security: Store in a locked-up area, accessible only to authorized personnel.[1]

Incompatibilities: Keep away from strong oxidizing agents, aldehydes, peroxides, and strong

acids.[2]

Emergency Procedures: First Aid Measures
In the event of an accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation occurs,

get medical advice/attention.[1]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. If eye irritation persists, get

medical advice/attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]
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Proper disposal of N-Cyclohexylacetoacetamide and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Disposal of Unused Chemical: Dispose of the contents and container to an approved waste

disposal plant in accordance with local, state, and federal regulations.[1][2]

Disposal of Contaminated Labware and PPE:

Decontamination: Wash contaminated labware with a suitable solvent or detergent.

Waste Collection: Collect the cleaning solutions and any disposable contaminated PPE

(gloves, lab coats, etc.) in a designated hazardous waste container.

Labeling and Storage: Clearly label the waste container with its contents and store it in a

designated satellite accumulation area until it is collected by a licensed hazardous waste

disposal company.

Experimental Workflow for Safe Handling
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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